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Compound of Interest

Compound Name: 2-Fluoro-4-iodophenol

Cat. No.: B1315855 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Fluoro-4-iodophenol

This guide provides comprehensive safety, handling, and storage information for 2-Fluoro-4-
iodophenol (CAS No: 2713-28-2), a versatile chemical compound utilized in pharmaceutical

development, organic synthesis, and biochemical research.[1] It is intended for researchers,

scientists, and drug development professionals to ensure the safe and effective use of this

compound.

Hazard Identification and Classification
2-Fluoro-4-iodophenol is classified as a hazardous substance.[2] It is harmful if swallowed, in

contact with skin, or if inhaled.[2] It is also known to cause skin irritation and serious eye

irritation or damage.[2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[4]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Damage/Eye

Irritation
1/2A

H318/H319: Causes serious

eye damage/irritation[2][3][4]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[4]

The GHS pictograms associated with 2-Fluoro-4-iodophenol are 'Corrosive' and 'Irritant'.[2]

The signal word is "Danger" or "Warning".[2][3]

Physical and Chemical Properties
Table 2: Physical and Chemical Properties of 2-Fluoro-4-iodophenol

Property Value

Molecular Formula C₆H₄FIO[1][2]

Molecular Weight 238.00 g/mol [1][2]

Appearance
Yellow to light yellow or brown liquid to low

melting solid[1]

Density 2.085±0.06 g/cm³ (Predicted)[5]

pKa 8.10±0.18 (Predicted)[5][6]

Solubility Very slightly soluble (0.52 g/L) at 25°C[6]

Storage Temperature 0 - 8 °C[1] or under -20°C in a freezer[5]
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Safety and Handling
Proper handling of 2-Fluoro-4-iodophenol is crucial to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling this compound, appropriate PPE is mandatory:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[7] A face

shield may be necessary if there is a risk of splashing.[7][8]

Hand Protection: Chemical-resistant gloves, such as butyl rubber or neoprene, are

recommended.[7]

Body Protection: A lab coat, closed-toed shoes, and long pants are required. For tasks with a

higher risk of splashing, a chemically impervious apron should be worn.[7]

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize the inhalation of dust or vapors.[7]

Engineering Controls
Work in a well-ventilated area, such as a chemical fume hood, to control exposure.[9]

Ensure safety showers and eyewash stations are readily accessible.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[8][10]

Avoid breathing dust or vapors.[10]

Do not eat, drink, or smoke when using this product.[9][11]

Wash hands thoroughly after handling.[8][11]

Keep away from sources of ignition, heat, and open flames.[8][10]
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Take measures to prevent the buildup of electrostatic charge.[8]

Safe Handling Workflow for 2-Fluoro-4-iodophenol
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Safe Handling Workflow

Storage Requirements
Proper storage of 2-Fluoro-4-iodophenol is essential for maintaining its stability and

preventing accidents.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[8][9] Keep the container

tightly closed.[5][8][9] Some sources recommend refrigeration at 0-8°C[1], while others

suggest storing in a freezer at or below -20°C.[5]

Container: Containers that have been opened must be carefully resealed and kept upright to

prevent leakage.[8]

Incompatible Materials: Keep away from strong oxidizing agents, acid chlorides, and acid

anhydrides.[8]

Security: Store in a locked-up area.[9][11]

Storage Logic for 2-Fluoro-4-iodophenol

Storage Conditions Container Requirements Incompatible Materials

2-Fluoro-4-iodophenol

Cool Place Dry Place Well-Ventilated Keep in Dark Tightly Sealed Oxidizing Agents Acid Chlorides/
Anhydrides

Keep Upright

Click to download full resolution via product page

Logical Storage Relationships

First Aid Measures
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In case of accidental exposure, immediate action is critical.

Table 3: First Aid Procedures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air.[8][12] If breathing

has stopped, give artificial respiration.[8][12]

Seek immediate medical attention.[12]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[7][8][12] Seek

medical attention if skin irritation persists.[7][12]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[7][9][12]

Remove contact lenses if present and easy to

do.[7][9] Seek immediate medical attention.[7][9]

[12]

Ingestion

Do NOT induce vomiting.[8][9] Rinse mouth with

water.[8] Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.[8][9][12]

Always show the safety data sheet to the attending physician.[8][9]

Experimental Protocol: Synthesis of 2-Fluoro-4-
iodophenol
The following is a representative protocol for the synthesis of 2-Fluoro-4-iodophenol from 2-

fluorophenol.

Materials and Reagents
2-Fluorophenol
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Iodine

Concentrated Ammonia

Ethyl Acetate

5% Sodium Bisulfite Solution

Brine

Anhydrous Magnesium Sulfate

Silica Gel

Dichloromethane

Procedure
To a stirring solution of 2-fluorophenol (1 equivalent) in concentrated ammonia, add iodine (1

equivalent) in a single portion at room temperature.[13]

Stir the reaction mixture overnight at room temperature.[13]

Remove the solvent by evaporation under reduced pressure.[13]

Partition the resulting residue between ethyl acetate and water.[13]

Separate the organic phase and wash it sequentially with a 5% sodium bisulfite solution and

then with brine.[13]

Dry the organic phase over anhydrous magnesium sulfate, filter the solution, and

concentrate the filtrate to dryness under reduced pressure.[13]

Purify the crude product by silica gel column chromatography using a dichloromethane/ethyl

acetate mixture (e.g., 9:1) as the eluent to yield 2-fluoro-4-iodophenol.[13]

Disclaimer: This guide is intended for informational purposes only and does not substitute for a

thorough review of the safety data sheet (SDS) and institutional safety protocols. Always

consult the most current SDS for 2-Fluoro-4-iodophenol before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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